Cas no 1005896-63-8 (2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide
• CAS No: 1005896-63-8
• MF: C₁₆H₁₅FN₄O
• MW: 298.314906358719
• CID: 5957499
• PubChem ID: 17545841
• Update Time: 2025-07-01

2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592186
• 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide
• Z46076612
• 1005896-63-8

• Inchi： 1S/C16H15FN4O/c1-10-13(11(2)21(3)20-10)8-12(9-18)16(22)19-15-7-5-4-6-14(15)17/h4-8H,1-3H3,(H,19,22)/b12-8+
• InChI Key： WERAPMMKLKJNFT-XYOKQWHBSA-N
• SMILES： FC1C=CC=CC=1NC(/C(/C#N)=C/C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 298.12298928g/mol
• Monoisotopic Mass: 298.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide

Introduction to 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1005896-63-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide, provides a detailed insight into its structural and functional characteristics. This intricate molecular architecture makes it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The central core of this compound is the pyrazole ring, which is a heterocyclic aromatic structure known for its versatility in medicinal chemistry. The presence of multiple substituents, such as the cyano group, fluorophenyl moiety, and trimethylpyrazole group, enhances its potential bioactivity. These substituents not only contribute to the compound's stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide has emerged as a key player in this domain due to its unique structural features. The fluorine atom in the fluorophenyl group enhances the compound's lipophilicity, making it more soluble in lipid-based environments. This property is particularly advantageous for drug delivery systems that target membrane-bound receptors.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are implicated in a wide range of diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. The pyrazole ring and its associated substituents are known to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, the 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide could potentially reduce inflammation and mitigate associated symptoms.

Furthermore, the compound's structural features make it an attractive scaffold for further derivatization and optimization. Medicinal chemists have been employing computational methods and high-throughput screening techniques to identify analogs with enhanced bioactivity. These efforts have led to the discovery of several derivatives that exhibit improved pharmacokinetic properties and reduced side effects. The cyano group, for instance, has been shown to enhance binding affinity to target proteins by forming hydrogen bonds and dipole-dipole interactions.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability and binding affinity. In the case of the 1005896-63-8 compound, the fluorophenyl group contributes to its lipophilicity and metabolic resistance. This makes it a promising candidate for oral administration and prolonged circulation within the body. Additionally, fluorine atoms can enhance the compound's interaction with biological targets by participating in hydrophobic interactions and π-stacking effects.

Recent studies have also highlighted the potential of this compound in addressing neurological disorders. Neuroinflammation is a hallmark of several neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. The ability of the 2-cyano-N-(2-fluorophenyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enamide to modulate inflammatory pathways suggests that it could be used to develop treatments that target these conditions. Moreover, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, the compound with CAS number 1005896-63-8 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and bioactivity make it a promising candidate for treating various diseases associated with inflammation and neurodegeneration. As research continues to uncover new applications for this molecule, it is likely that we will see further developments in its use as a therapeutic agent.